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Compound of Interest

Compound Name: Ribalinine

Cat. No.: B15364802 Get Quote

An In-depth Technical Guide to Ribalinine
This technical guide provides a comprehensive overview of the chemical properties of

Ribalinine, a quinolone alkaloid.[1] It is intended for researchers, scientists, and professionals

involved in drug development and natural product chemistry.

Chemical and Physical Properties
Ribalinine is a naturally occurring compound that has been identified in plants such as

Balfourodendron riedelianum.[2] The fundamental chemical identifiers and properties of

Ribalinine are summarized below.

Data Presentation: Ribalinine Core Data

Property Value Source

CAS Number 7688-58-6 [1][2]

Molecular Weight 259.30 g/mol [2]

Molecular Formula C₁₅H₁₇NO₃ [2]

IUPAC Name

3-hydroxy-2,2,10-trimethyl-3,4-

dihydropyrano[2,3-b]quinolin-

5-one

[2]

Synonyms
(S)-Ribalinine, (-)-Ribalinine,

NSC611119
[1][2]
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Experimental Protocols
Detailed experimental protocols for the isolation, synthesis, or biological evaluation of

Ribalinine are not readily available in the public domain at this time. Further literature review of

specialized chemical synthesis and natural product journals may provide specific

methodologies.

Signaling Pathways
Currently, there is no specific information available in prominent biological databases regarding

the signaling pathways directly modulated by Ribalinine.

It is important to distinguish Ribalinine from "Reelin," an unrelated extracellular matrix protein

with well-documented signaling pathways crucial for neuronal migration and brain

development.[3][4][5][6] To illustrate the requested visualization capabilities, a conceptual

diagram of the Reelin signaling pathway is provided below. This diagram does not represent a

signaling pathway for Ribalinine.
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Caption: Conceptual overview of the Reelin signaling pathway.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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